Cas no 60868-01-1 (1-PROPANONE, 3-(4-METHYL-1-PIPERAZINYL)-1-PHENYL-)

• Product name: 1-PROPANONE, 3-(4-METHYL-1-PIPERAZINYL)-1-PHENYL-
• CAS No: 60868-01-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321
• CID: 3209092
• PubChem ID: 410198

1-PROPANONE, 3-(4-METHYL-1-PIPERAZINYL)-1-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANONE, 3-(4-METHYL-1-PIPERAZINYL)-1-PHENYL-
• 1-methyl-4-(2-benzoylethyl)piperazine
• DB-098925
• Oprea1_275199
• SCHEMBL3893679
• AKOS011905113
• 60868-01-1
• 1-Propanone, 3-(4-methyl-1-piperazinyl)-1-phenyl-

• Inchi： InChI=1S/C14H20N2O/c1-15-9-11-16(12-10-15)8-7-14(17)13-5-3-2-4-6-13/h2-6H,7-12H2,1H3
• InChI Key： IXSWJVREQYYLIX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 232.157563266Da
• Monoisotopic Mass: 232.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.6Ų